4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine

• IUPAC Name: 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine
• InChI: InChI=1S/C6H5BrN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H,(H3,8,10,11)
• InChI Key: VYPIFWSZDOHBOG-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C=N1)Br)C(=NN2)N
• Molecular Formula: C6H5BrN4
• DSSTOX Substance ID: DTXSID40677497
• Molecular Weight: 213.03 g/mol
• CAS RN: 870244-35-2

Description

“4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine” is a chemical compound with the CAS Number: 870244-35-2. It has a molecular weight of 213.04. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5BrN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H, (H3,8,10,11). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid at ambient temperature.

Scientific Research Applications

Synthesis and Derivative Formation

Synthesis of Pyrazolo[3,4-b]pyridine Derivatives : Research shows the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives from 1-alkyl-N-Boc-5-formylpyrazol-4-amines, reacting with malononitrile and cyanoacetamide. The derivatives undergo cyclocondensation with various reagents, forming imidazo[1,2-a]pyrazolo[3,4-e]pyridines and pyrazolo[3′,4′:5,6]pyrido[2,3-d]pyrimidine derivatives (Yakovenko et al., 2020).

Construction of Polyheterocyclic Ring Systems : Utilizing 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor, new polyheterocyclic ring systems were developed. These systems were synthesized through reactions with arylidene malononitriles, ethyl acetoacetate, and other compounds, leading to the formation of various pyrazolo[3,4-b]pyridine-based heterocycles with evaluated antibacterial properties (Abdel‐Latif et al., 2019).

Novel Synthesis Approaches

One-Pot Synthesis of Pyrazolo[3,4-b]pyridine-5-carboxamide Derivatives : A novel one-pot, four-component reaction involving an aliphatic or aromatic amine, diketene, an aromatic aldehyde, and 1,3-diphenyl-1H-pyrazol-5-amine, catalyzed by p-toluenesulfonic acid, has been developed to produce fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives under mild conditions (Shaabani et al., 2009).

Eco-friendly Synthesis in Water : A pseudo-four-component reaction catalyzed by tetrapropylammonium bromide in water was developed for synthesizing substituted pyrazolo[3,4-b]pyridines. This approach highlights the use of water as an environmentally friendly solvent, achieving high to excellent yields (Ezzati et al., 2018).

Application in Medicinal Chemistry

Synthesis of Pyrazolo[3,4-b]pyridine Derivatives with Anticancer Activity : Novel 1,2,3-triazole tagged pyrazolo[3,4-b]pyridine derivatives were synthesized and screened for cytotoxic activity against various human cancer cell lines. Compounds exhibited promising activity, highlighting potential therapeutic applications (Kurumurthy et al., 2014).

Mechanism of Action

While the specific mechanism of action for 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine is not available, pyrazolo[3,4-b]pyridine derivatives have been studied as inhibitors of Tropomyosin receptor kinases (TRKs). TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302+H312+H332;H315;H319;H335. Precautionary statements include P271;P261;P280. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment.